N,N,N',N'-Tetrakis(trimethylsilyl)sulfuric diamide

• CAS No.: 56146-42-0
• Molecular Formula: C12H36N2O2SSi4
• Molecular Weight: 384.83 g/mol
• IUPAC Name: [[bis(trimethylsilyl)sulfamoyl-trimethylsilylamino]-dimethylsilyl]methane
• InChI: InChI=1S/C12H36N2O2SSi4/c1-18(2,3)13(19(4,5)6)17(15,16)14(20(7,8)9)21(10,11)12/h1-12H3
• InChI Key: QTWDOYUVLADXSW-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)N([Si](C)(C)C)S(=O)(=O)N([Si](C)(C)C)[Si](C)(C)C

Description

N,N,N’,N’-Tetrakis(trimethylsilyl)sulfuric diamide is an organosilicon compound known for its unique structure and properties. This compound is characterized by the presence of four trimethylsilyl groups attached to a sulfuric diamide core. It is used in various chemical reactions and has applications in different scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N,N’,N’-Tetrakis(trimethylsilyl)sulfuric diamide typically involves the reaction of sulfuric diamide with trimethylsilyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is carried out in an inert solvent like dichloromethane at low temperatures to prevent decomposition .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of automated reactors and continuous flow systems helps in maintaining consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N,N,N’,N’-Tetrakis(trimethylsilyl)sulfuric diamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert it into simpler organosilicon compounds.

Substitution: The trimethylsilyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

N,N,N’,N’-Tetrakis(trimethylsilyl)sulfuric diamide has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the preparation of silicon-containing compounds.

Biology: The compound is used in the modification of biomolecules to enhance their stability and reactivity.

Industry: The compound is used in the production of advanced materials, including coatings and polymers with unique properties

Mechanism of Action

The mechanism of action of N,N,N’,N’-Tetrakis(trimethylsilyl)sulfuric diamide involves the interaction of its trimethylsilyl groups with various molecular targets. These interactions can lead to the formation of stable complexes or the modification of existing molecules. The pathways involved depend on the specific application and the nature of the target molecules .

Comparison with Similar Compounds

Similar Compounds

Tetrakis(trimethylsilyloxy)silane: An organosilicon compound used in similar applications but with different reactivity and properties.

Tetrakis(trimethylsilyl)methane: Another silicon-containing compound with distinct structural features and applications

Uniqueness

N,N,N’,N’-Tetrakis(trimethylsilyl)sulfuric diamide is unique due to its sulfuric diamide core, which imparts specific reactivity and stability. This makes it suitable for applications where other similar compounds may not be effective.